Cas no 62663-52-9 (1,4-Butanediol, 1-(4-fluorophenyl)-1-phenyl-)

1,4-Butanediol, 1-(4-fluorophenyl)-1-phenyl- structure
62663-52-9 structure
Product Name:1,4-Butanediol, 1-(4-fluorophenyl)-1-phenyl-
CAS No:62663-52-9
MF:C16H17FO2
MW:260.303388357162
CID:436173
PubChem ID:71384080
Update Time:2025-04-19

1,4-Butanediol, 1-(4-fluorophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediol, 1-(4-fluorophenyl)-1-phenyl-
    • 1-(4-fluorophenyl)-1-phenylbutane-1,4-diol
    • 62663-52-9
    • DTXSID50806357
    • Inchi: 1S/C16H17FO2/c17-15-9-7-14(8-10-15)16(19,11-4-12-18)13-5-2-1-3-6-13/h1-3,5-10,18-19H,4,11-12H2
    • InChI Key: RKURLURBBOZFLH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC=CC=1)(CCCO)O

Computed Properties

  • Exact Mass: 260.12131
  • Monoisotopic Mass: 260.12125794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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